![molecular formula C10H18O3 B2932087 1-[(1R,2R)-2-(Diethoxymethyl)cyclopropyl]ethanone CAS No. 2343964-01-0](/img/structure/B2932087.png)
1-[(1R,2R)-2-(Diethoxymethyl)cyclopropyl]ethanone
Description
1-[(1R,2R)-2-(Diethoxymethyl)cyclopropyl]ethanone is a chemical compound with the CAS Number: 2343964-01-0. It has a molecular weight of 186.25 . The compound is stored at a temperature of 4 degrees Celsius and has a purity of 95%. It is in liquid form .
Molecular Structure Analysis
The InChI code for 1-[(1R,2R)-2-(Diethoxymethyl)cyclopropyl]ethanone is1S/C10H18O3/c1-4-12-10(13-5-2)9-6-8(9)7(3)11/h8-10H,4-6H2,1-3H3/t8-,9+/m0/s1 . This code provides a standard way to encode the molecule’s structure and can be used to generate a 3D model of the molecule. Physical And Chemical Properties Analysis
1-[(1R,2R)-2-(Diethoxymethyl)cyclopropyl]ethanone is a liquid at room temperature. It has a molecular weight of 186.25 . Unfortunately, other specific physical and chemical properties like melting point, boiling point, solubility, etc., are not available in the literature I found.Scientific Research Applications
- Background : Cyclopropanes are strained three-membered rings with fascinating reactivity. They appear in natural products and serve as versatile building blocks in organic synthesis, medicinal chemistry, and materials science .
- Application : Researchers have explored the kinetic resolution (KR) of 1-alkynylcyclopropyl ketones using gold-catalyzed divergent (4 + 4) cycloadditions. This strategy enables the stereoselective synthesis of chiral furan/pyrrole-containing eight-membered heterocycles. The process achieves remarkable efficiency (s factor up to 747) and opens up synthetic possibilities for these challenging motifs .
- Methodology : Intermolecular (4 + 4) cycloadditions, mediated by transition-metal ™ furyl species, have emerged as a powerful approach for constructing eight-membered scaffolds. These reactions provide high diastereo- and enantio-selectivity, addressing the challenges associated with transannular interactions .
- Recent Advances : Researchers have made significant progress in the synthesis of cyclopropanes, exploring their diverse reactivity and applications. These strained rings continue to inspire new methodologies and discoveries .
Kinetic Resolution of Cyclopropyl Ketones
Construction of Eight-Membered Rings
Synthesis of Cyclopropanes
Biosynthesis of Cyclopropane in Natural Products
properties
IUPAC Name |
1-[(1R,2R)-2-(diethoxymethyl)cyclopropyl]ethanone |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18O3/c1-4-12-10(13-5-2)9-6-8(9)7(3)11/h8-10H,4-6H2,1-3H3/t8-,9+/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XKLJPBLPGXIBHN-DTWKUNHWSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(C1CC1C(=O)C)OCC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC([C@@H]1C[C@H]1C(=O)C)OCC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(1R,2R)-2-(Diethoxymethyl)cyclopropyl]ethanone | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Ethyl-5-((4-fluorophenyl)(4-methylpiperidin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol](/img/structure/B2932006.png)
![(3-Nitrophenyl)-[4-(1-phenyltetrazol-5-yl)piperazin-1-yl]methanone](/img/structure/B2932007.png)
![Benzo[d][1,3]dioxol-5-yl(7-phenyl-1,4-thiazepan-4-yl)methanone](/img/structure/B2932008.png)
![N-(4,5-dimethylbenzo[d]thiazol-2-yl)-5-nitro-N-(pyridin-3-ylmethyl)thiophene-2-carboxamide](/img/structure/B2932017.png)
![5-(Quinolin-8-ylsulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane](/img/structure/B2932022.png)
![N-[1-[2-(Dimethylamino)-5-fluorophenyl]ethyl]prop-2-enamide](/img/structure/B2932027.png)